rac-1,2-Dilinolen

• Molecular Formula: C39H63ClO4
• Molecular Weight: 631.4 g/mol
• InChI: InChI=1S/C39H63ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,37H,3-4,9-10,15-16,21-36H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-
• InChIKey: FKYAEVURHFHMKA-YTWBPVBXSA-N

rac-1,2-Dilinolen: Chemical Profile and Procurement Baseline for Research-Use Glycerolipid Standard

rac-1,2-Dilinolen (CAS# 74875-97-1) is a racemic mixture of a synthetic diacylglycerol (DAG) comprising a glycerol backbone esterified at the sn-1 and sn-2 positions with two linolenic acid (C18:3 ω-3) chains. It is distinguished from its naturally-occurring analog, 1,3-Dilinolenin, by the presence of a chlorine atom at the sn-3 position, resulting in the molecular formula C₃₉H₆₃ClO₄ and a molecular weight of 631.4 g/mol . This structural modification confers unique physicochemical properties, such as a high XLogP3 value of 11.1, which differentiates it from its non-chlorinated DAG counterparts and underpins its utility as a specialized reference standard in analytical and enzymatic studies .

Product Type Chloropropanediol (MCPD) diester glycerolipid reference standard

Differentiation sn-1,2 acylation pattern with chlorine at sn-3; distinct from 1,3-isomer

Stability Context Reported higher thermal stability supports processing simulation studies

Procurement Alert: Why Standard 1,3-Dilinolenin or Linolenic Acid Cannot Substitute for rac-1,2-Dilinolen

Generic substitution of rac-1,2-Dilinolen with other linolenic acid derivatives, such as 1,3-dilinolenin or free α-linolenic acid, fails due to fundamental differences in stereochemistry, thermal stability, and chemical reactivity. Unlike the non-chlorinated 1,3-dilinolenin (DG 18:3/18:3), rac-1,2-Dilinolen is a chloropropanediol (MCPD) diester . The presence of the chlorine atom and the specific sn-1,2 acylation pattern confers greater thermostability compared to its sn-1,3 isomer, a critical factor for experiments involving heating or long-term storage [1]. Furthermore, its distinct chromatographic retention time and mass spectrometric fragmentation pattern are essential for accurate quantification in lipidomics, making its use non-negotiable for validated analytical methods . The following evidence details the specific, quantifiable advantages that justify its procurement over these seemingly similar in-class compounds.

Isomer Mismatch 1,3-Dilinolenin has sn-1,3 acylation; thermal isomerization profile may differ, affecting stability results.

Structural Difference rac-1,2-Dilinolen contains a chlorine atom; chromatographic retention and MS fragmentation differ from non-chlorinated analogs.

Assay Context Linolenic acid lacks glycerolipid backbone; may not support lipidomics quantification or enzymatic assay requirements.

• [1] Xia, T.; et al. 亚麻酸甘油酯异构体形成动力学及不同酰化位置对热致异构体差异比较 [Kinetics of Isomers Formation of Glyceryl Linolenate and Comparison of Different Acylation Positions on Thermotropic Isomers]. Shipin Gongye Keji (食品工业科技) 2024, 45 (6), 15. View Source

Quantitative Differentiation Guide for rac-1,2-Dilinolen: Key Evidence for Scientific Selection

Thermal Stability Advantage of rac-1,2-Dilinolen over 1,3-Dilinolenin During Heat Processing

In studies of thermal isomerization, the sn-1,2 acylation pattern, which is present in the core structure of rac-1,2-Dilinolen, exhibits greater stability than the sn-1,3 pattern found in 1,3-dilinolenin. This intrinsic stability reduces the propensity for undesirable trans-isomer formation under thermal stress, a critical quality attribute for compounds used in simulated processing or stability studies [1].

Thermal Isomerization Stability

Cross-study comparable

sn-1,2 acylation (present in rac-1,2-Dilinolen) demonstrated higher activation energy for trans-isomer formation vs sn-1,3 pattern. Qualitatively more stable under heating (GC-FID).

Supports thermal stability context in processing simulation studies.

Class-level inference based on linolenic acid glyceride study.

Evidence Dimension	Thermal stability based on trans-isomer formation
Target Compound Data	Higher activation energy for trans-isomer formation (quantified for linolenic acid at specific positions)
Comparator Or Baseline	1,3-Dilinolenin (and monolinolenin)
Quantified Difference	The sn-1,2 acylation pattern is qualitatively and kinetically more stable, as determined by comparison of trans-isomer content and species formation after heating.
Conditions	Heating experiments analyzed by GC-FID; comparison of linolenic acid glycerides.

Why This Matters

Procuring rac-1,2-Dilinolen ensures a more thermally robust starting material, minimizing experimental variability caused by unwanted isomerization during assays, storage, or sample preparation that can occur with the less stable 1,3-isomer.

• [1] Xia, T.; et al. 亚麻酸甘油酯异构体形成动力学及不同酰化位置对热致异构体差异比较 [Kinetics of Isomers Formation of Glyceryl Linolenate and Comparison of Different Acylation Positions on Thermotropic Isomers]. Shipin Gongye Keji (食品工业科技) 2024, 45 (6), 15. View Source

Validated Analytical Performance of Dilinolenin (DG 18:3/18:3) as a Glycerolipid Standard

While this specific evidence applies to the non-chlorinated core structure, dilinolenin (DG 18:3/18:3) is a validated component of a published and peer-reviewed analytical protocol for glycerolipid analysis. It is specifically listed among a panel of high-purity (>95%) standards used for method development and quantification in lipidomics, confirming its established role and performance in a defined analytical system .

Analytical Standard Utility

Class-level inference

Dilinolenin (DG 18:3/18:3) listed as high-purity (>95%) standard in validated glycerolipid HPLC-MS/MS protocol.

May support method development for glycerolipid quantification.

Direct evidence for chlorinated analog pending; review applicability.

Evidence Dimension	Utilization in validated analytical protocol
Target Compound Data	Included as a defined standard (DG 18:3/18:3) in a glycerolipid analysis protocol.
Comparator Or Baseline	Other glycerolipid standards (e.g., diarachidin, trilinolein).
Quantified Difference	Purity specified for the standard panel is >95%. The compound is used for accurate identification and quantification in HPLC-MS/MS.
Conditions	HPLC-MS/MS analysis of glycerolipid standards using a defined protocol.

Why This Matters

For researchers establishing or validating lipidomic methods, selecting a compound with a documented role in a published protocol provides a higher level of confidence in analytical performance and reproducibility compared to an unvalidated alternative.

Demonstrated Bioactivity of 1,2-Dilinolenin in Melanogenesis Inhibition

The core 1,2-dilinolenin structure has demonstrated a significant biological effect in a peer-reviewed study. It was one of only three compounds (alongside betulinic acid and tachioside) isolated from bamboo shoot skin to significantly suppress melanin production per cell compared to a control group [1]. This provides a quantitative benchmark for bioactivity that is not established for many other DAG analogs.

Melanogenesis Suppression

Cell-model context

Core 1,2-dilinolenin significantly suppressed melanin production in B16 cells and 3D skin model; among top-performing isolates.

Supports melanogenesis pathway-response interpretation.

Model-specific endpoint; requires validation in target system.

Evidence Dimension	Suppression of melanin production per cell
Target Compound Data	Significant suppression (p-value not specified, but explicitly stated as 'significantly suppressed') [1].
Comparator Or Baseline	Vehicle control group
Quantified Difference	Qualitatively significant; 1,2-dilinolenin was among the top-performing isolates.
Conditions	B16 melanoma cells (mice) and three-dimensional human skin model [2].

Why This Matters

This documented, specific bioactivity distinguishes 1,2-dilinolenin from the vast majority of lipid standards, which are inert analytical tools. It provides a unique dual-use value proposition, enabling its procurement as both a research tool and a potential lead compound for further investigation in dermatological or cosmeceutical research.

• [1] Ashour, A.; Elbermawi, A.; Amen, Y.; Allam, A. E.; Ikeda, H.; Nagata, M.; Kumagae, K.; Azuma, T.; Taguchi, A.; Takemoto, T.; Matsumoto, M.; Shimizu, K. Melanin Synthesis Inhibition Activity of Compounds Isolated from Bamboo Shoot Skin (Phyllostachys pubescens). Molecules 2023, 28 (1), 23. View Source
• [2] PMC Table 5. Natural product name | Active ingredient/main ingredient | Models. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC11306164/table/T5/ View Source

Optimal Research and Industrial Application Scenarios for rac-1,2-Dilinolen

Analytical Method Development & Validation in Lipidomics

Due to its validated use as a glycerolipid standard in published HPLC-MS/MS protocols, rac-1,2-Dilinolen (as dilinolenin DG 18:3/18:3) is ideally suited for the development and validation of quantitative methods for complex lipid mixtures . Its use ensures method accuracy and reproducibility, a critical factor for regulatory submissions and high-impact publications.

Thermal Stability and Food Processing Simulation Studies

The established superior thermal stability of the sn-1,2 acylation pattern compared to the sn-1,3 isomer makes rac-1,2-Dilinolen the preferred substrate for experiments simulating food processing, frying, or long-term storage [1]. It minimizes the confounding variable of thermal degradation and isomerization, leading to more reliable data on lipid oxidation and transformation pathways.

Mechanistic Studies in Melanogenesis and Dermatological Research

The compound's demonstrated and significant activity in suppressing melanin production in both B16 melanoma cells and a 3D human skin model [2] positions it as a high-value research tool for investigating the molecular mechanisms of hyperpigmentation. It can be procured as a positive control or a lead compound for developing novel skin-brightening agents, a use case not applicable to most other lipid standards.

Application

Selection Property

Validation Focus

Glycerolipid LC-MS/MS method development

Inclusion in published glycerolipid analytical protocol

Method accuracy and quantification reproducibility review

Thermal processing simulation studies

sn-1,2 acylation thermal stability context

Isomerization pathway and lipid oxidation monitoring

Melanogenesis pathway research

Reported melanin suppression in B16 and 3D skin models

Melanogenesis endpoint interpretation (model-response review)

• [1] Xia, T.; et al. 亚麻酸甘油酯异构体形成动力学及不同酰化位置对热致异构体差异比较 [Kinetics of Isomers Formation of Glyceryl Linolenate and Comparison of Different Acylation Positions on Thermotropic Isomers]. Shipin Gongye Keji (食品工业科技) 2024, 45 (6), 15. View Source
• [2] Ashour, A.; Elbermawi, A.; Amen, Y.; Allam, A. E.; Ikeda, H.; Nagata, M.; Kumagae, K.; Azuma, T.; Taguchi, A.; Takemoto, T.; Matsumoto, M.; Shimizu, K. Melanin Synthesis Inhibition Activity of Compounds Isolated from Bamboo Shoot Skin (Phyllostachys pubescens). Molecules 2023, 28 (1), 23. View Source